Cas no 32636-70-7 (S-(diphenylmethyl) O,O-diethyl phosphorothioate)

S-(diphenylmethyl) O,O-diethyl phosphorothioate structure
32636-70-7 structure
Product Name:S-(diphenylmethyl) O,O-diethyl phosphorothioate
CAS No:32636-70-7
MF:C17H21O3PS
MW:336.38560461998
CID:1451371
PubChem ID:169452
Update Time:2025-04-20

S-(diphenylmethyl) O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • S-(diphenylmethyl) O,O-diethyl phosphorothioate
    • [diethoxyphosphorylsulfanyl(phenyl)methyl]benzene
    • DTXSID40186317
    • 32636-70-7
    • Phosphorothioic acid, S-(diphenylmethyl) O,O-diethyl ester
    • BRN 1996725
    • Inchi: 1S/C17H21O3PS/c1-3-19-21(18,20-4-2)22-17(15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14,17H,3-4H2,1-2H3
    • InChI Key: CPWUZXZEWLROMQ-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)C1C=CC=CC=1)P(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 336.09503
  • Monoisotopic Mass: 336.09490270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 35.53
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